Cas no 80883-54-1 (7-Dimethylaminocoumarin-4-acetic acid)

7-Dimethylaminocoumarin-4-acetic acid structure
80883-54-1 structure
Product Name:7-Dimethylaminocoumarin-4-acetic acid
CAS No:80883-54-1
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD00857826
CID:731632
PubChem ID:2762622
Update Time:2024-10-27

7-Dimethylaminocoumarin-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Dimethylaminocoumarin-4-acetic acid
    • 2-(7-(Dimethylamino)-2-oxo-2H-chromen-4-yl)acetic acid
    • 2-[7-(dimethylamino)-2-oxochromen-4-yl]acetic acid
    • (7-dimethylamino-2-oxo-2H-chromen-4-yl)acetic acid
    • 2-[7-(dimethylamino)-2-oxo-2H-chroman-4-yl]acetic acid
    • 7-(Dimethylamino)coumarin-4-aceticacid(DMACA)
    • 7-diethylaminocoumarin-3-carboxylic acid
    • Coumarin D 126
    • DMACA
    • 7-(Dimethylamino)-2-oxo-2H-1-benzopyran-4-acetic acid (ACI)
    • 7-(Dimethylamino)coumarin-4-acetic acid
    • D 126
    • 7-(Dimethylamino)coumarine-4-Acetic Acid
    • 80883-54-1
    • 2-[7-(dimethylamino)-2-oxo-2H-chromen-4-yl]acetic acid
    • HQMBLJOHUDYJLK-UHFFFAOYSA-N
    • 7-(DIMETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-4-ACETIC ACID
    • 7-(Dimethylamino)coumarin-4-aceticacid
    • MFCD00857826
    • Oprea1_682625
    • DTXSID30376341
    • 2H-1-Benzopyran-4-acetic acid, 7-(dimethylamino)-2-oxo-
    • PD167327
    • D-126
    • GS-4260
    • [7-(dimethylamino)-2-oxochromen-4-yl]acetic acid
    • COUMARIN D126
    • DB-075714
    • 359554T46Y
    • SCHEMBL259612
    • 7-(Dimethylamino)coumarin-4-acetic acid (DMACA)
    • J-519038
    • 7-Dimethylaminocoumarin-4acetic acid
    • CS-W021421
    • AKOS015850802
    • MDL： MFCD00857826
    • Inchi： 1S/C13H13NO4/c1-14(2)9-3-4-10-8(5-12(15)16)6-13(17)18-11(10)7-9/h3-4,6-7H,5H2,1-2H3,(H,15,16)
    • InChI Key： HQMBLJOHUDYJLK-UHFFFAOYSA-N
    • SMILES： O=C1C=C(CC(O)=O)C2C(=CC(N(C)C)=CC=2)O1

Computed Properties

  • Exact Mass: 247.08400
  • Monoisotopic Mass: 247.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Density: 1.334
  • Boiling Point: 497.6°C at 760 mmHg
  • Flash Point: 254.8°C
  • Refractive Index: 1.618
  • PSA: 70.75000
  • LogP: 1.48610

7-Dimethylaminocoumarin-4-acetic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Dimethylaminocoumarin-4-acetic acid Pricemore >>

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abcr
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2-(7-(Dimethylamino)-2-oxo-2H-chromen-4-yl)acetic acid, 95%; .
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abcr
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7-Dimethylaminocoumarin-4-acetic acid Production Method

Production Method 1

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt; 2.5 h, pH 2, rt
Reference
In Vivo Reporter Labeling of Proteins via Metabolic Delivery of Coenzyme A Analogues
Clarke, Kristine M.; Mercer, Andrew C.; La Clair, James J.; Burkart, Michael D., Journal of the American Chemical Society, 2005, 127(32), 11234-11235

Production Method 2

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt → 0 °C; 0 °C; 0.5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Practical synthesis of maleimides and coumarin-linked probes for protein and antibody labelling via reduction of native disulfides
Song, Hong Y.; Ngai, Mun H.; Song, Zhen Y.; MacAry, Paul A.; Hobley, Jonathan; et al, Organic & Biomolecular Chemistry, 2009, 7(17), 3400-3406

Production Method 3

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Water Solvents: Ethanol
Reference
Studies of Biologically Active Natural Products - Texaline, Pseudopyronines A and B, and Varacin
Giddens, Anna Claire, 2008, , ,

Production Method 4

99-07-0 99-07-0
105-50-0 105-50-0
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Ethanol ;  15 h, reflux
1.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
Reference
A template guided approach to generating cell permeable inhibitors of Staphylococcus aureus biotin protein ligase
Paparella, Ashleigh S.; Feng, Jiage; Blanco-Rodriguez, Beatriz; Feng, Zikai; Phetsang, Wanida; et al, Tetrahedron, 2018, 74(12), 1175-1183

Production Method 5

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  0 °C; 0.5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Discovery of coumarin derivatives as fluorescence acceptors for intrinsic fluorescence resonance energy transfer of proteins
Kim, Ju Hwan; Sumranjit, Jitapa; Kang, Hyo Jin; Chung, Sang J., Molecular BioSystems, 2014, 10(1), 30-33

Production Method 6

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, reflux → 0 °C
Reference
Design, synthesis, physicochemical properties, and evaluation of novel iron chelators with fluorescent sensors
Ma, Yongmin; Luo, Wei; Quinn, Peter J.; Liu, Zudong; Hider, Robert C., Journal of Medicinal Chemistry, 2004, 47(25), 6349-6362

Production Method 7

99-07-0 99-07-0
1830-54-2 1830-54-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Chlorotriisopropoxytitanium Solvents: Toluene ;  overnight, reflux; reflux → rt
1.2 Solvents: Dichloromethane ,  Water ;  > 1 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  overnight, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 5, rt
Reference
Amino Acids Bearing Aromatic or Heteroaromatic Substituents as a New Class of Ligands for the Lysosomal Sialic Acid Transporter Sialin
Dubois, Lilian; Pietrancosta, Nicolas; Cabaye, Alexandre; Fanget, Isabelle; Debacker, Cecile; et al, Journal of Medicinal Chemistry, 2020, 63(15), 8231-8249

Production Method 8

99-07-0 99-07-0
105-50-0 105-50-0
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Methanol ;  overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  24 h, rt
Reference
Probing the Anticancer Action of Oridonin with Fluorescent Analogues: Visualizing Subcellular Localization to Mitochondria
Xu, Shengtao; Luo, Shanshan; Yao, Hong; Cai, Hao; Miao, Xiaoming; et al, Journal of Medicinal Chemistry, 2016, 59(10), 5022-5034

Production Method 9

289699-61-2 289699-61-2
80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water
Reference
Fluorescent-labeled artemisinin derivatives as bioimaging probes
, Singapore, , ,

Production Method 10

80883-54-1 80883-54-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  2 h, rt
Reference
Evaluation of novel fluorescence probes for conjugation purposes using the traceless Staudinger Ligation
Wodtke, Robert; Koenig, Jonas; Pigorsch, Arne; Koeckerling, Martin; Mamat, Constantin, Dyes and Pigments, 2015, 113, 263-273

7-Dimethylaminocoumarin-4-acetic acid Raw materials

7-Dimethylaminocoumarin-4-acetic acid Preparation Products

7-Dimethylaminocoumarin-4-acetic acid Related Literature

80883-54-1 (7-Dimethylaminocoumarin-4-acetic acid) Related Products

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